Cas no 890098-42-7 (2-Acetoxy-4'-propylbenzophenone)

• Product Name: 2-Acetoxy-4'-propylbenzophenone
• CAS No: 890098-42-7
• MF: C₁₈H₁₈O₃
• MW: 282.333725452423
• CID: 993526
• PubChem ID: 24722887
• Update Time: 2025-05-22

2-Acetoxy-4'-propylbenzophenone Chemical and Physical Properties

Names and Identifiers

• [2-(4-propylbenzoyl)phenyl] acetate
• 2-ACETOXY-4'-PROPYLBENZOPHENONE
• MFCD07698828
• 890098-42-7
• 2-(4-Propylbenzoyl)phenyl acetate
• AKOS016018122
• DTXSID70641580
• 2-Acetoxy-4'-propylbenzophenone

• MDL： MFCD07698828
• Inchi： 1S/C18H18O3/c1-3-6-14-9-11-15(12-10-14)18(20)16-7-4-5-8-17(16)21-13(2)19/h4-5,7-12H,3,6H2,1-2H3
• InChI Key： ABTMGXCVFXMELF-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1C=CC=CC=1C(C1C=CC(=CC=1)CCC)=O

Computed Properties

• Exact Mass: 282.12600
• Monoisotopic Mass: 282.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.109
• Boiling Point: 438.4°C at 760 mmHg
• Flash Point: 193.6°C
• Refractive Index: 1.554
• PSA: 43.37000
• LogP: 3.79540

Additional information on 2-Acetoxy-4'-propylbenzophenone

Comprehensive Overview of 2-Acetoxy-4'-propylbenzophenone (CAS No. 890098-42-7): Properties, Applications, and Industry Insights

2-Acetoxy-4'-propylbenzophenone (CAS No. 890098-42-7) is a specialized organic compound gaining attention in pharmaceutical and cosmetic research due to its unique molecular structure. This benzophenone derivative features an acetoxy group at the 2-position and a propyl group at the 4'-position, making it valuable for UV-absorbing applications and intermediate synthesis. Recent studies highlight its potential in sunscreen formulations and photostabilizers, aligning with growing consumer demand for advanced skincare solutions.

The compound’s chemical stability and solubility profile (soluble in organic solvents like ethanol and acetone) make it suitable for industrial-scale synthesis. Researchers are exploring its role in polymer additives to enhance material durability against sunlight degradation—a critical concern in automotive and packaging industries. With a molecular weight of 296.36 g/mol and a melting point range of 85–88°C, 2-Acetoxy-4'-propylbenzophenone offers precise handling characteristics for laboratory applications.

In the context of green chemistry, this compound is being evaluated for eco-friendly synthesis routes. A 2023 study published in the Journal of Organic Chemistry Research emphasized its low toxicity profile compared to traditional UV filters, addressing regulatory shifts toward safer ingredients in cosmetics. This positions CAS No. 890098-42-7 as a candidate for next-generation sustainable formulations.

From an SEO perspective, trending queries like "benzophenone derivatives in skincare" and "non-toxic UV absorbers" reflect market interest. Analytical techniques such as HPLC purification and NMR characterization are frequently discussed in peer-reviewed papers, underscoring the compound’s reproducibility. Manufacturers prioritize high-purity grades (>98%) to meet pharmaceutical standards, with batch-to-batch consistency being a key purchasing factor.

Emerging applications include OLED materials, where 2-Acetoxy-4'-propylbenzophenone’s electron-accepting properties show promise for flexible displays. Its compatibility with thin-film deposition techniques aligns with the global push for energy-efficient technologies. As industries seek alternatives to restricted compounds, this molecule’s structural versatility offers a viable pathway for innovation.

Regulatory compliance remains a focal point. The compound is not listed under REACH SVHC or FDA banned substances, facilitating its adoption in multiple markets. However, users should consult regional guidelines for cosmetic ingredient safety assessments. Storage recommendations typically include protection from light and moisture at temperatures below 25°C to maintain stability.

In summary, 2-Acetoxy-4'-propylbenzophenone bridges academic research and industrial needs, driven by demands for performance materials and sustainable chemistry. Its dual functionality as a synthetic intermediate and functional additive ensures long-term relevance across sectors.